alpha-Methyl-4-carboxyphenylglycine
alpha-Methyl-4-carboxyphenylglycine
(S)-MCPG is the active isomer of (RS)-MCPG (Cat. No. HY-100371), non-selective group I/group II metabotropic glutamate receptor antagonist.In vivo: (S)-MCPG (20.8 μg) injected intraventricularly (i.c.v.) before testing impaired the performance of rats in the spatial version of the Morris water maze, but 1/10 of this dose did not. Memory retention, evaluated 24 hr post-training, is also affected by the high dose of MCPG.
Brand Name:
Vulcanchem
CAS No.:
150145-89-4
VCID:
VC0003120
InChI:
InChI=1S/C10H11NO4/c1-10(11,9(14)15)7-4-2-6(3-5-7)8(12)13/h2-5H,11H2,1H3,(H,12,13)(H,14,15)/t10-/m0/s1
SMILES:
CC(C1=CC=C(C=C1)C(=O)O)(C(=O)O)N
Molecular Formula:
C10H11NO4
Molecular Weight:
209.2 g/mol
alpha-Methyl-4-carboxyphenylglycine
CAS No.: 150145-89-4
Inhibitors
VCID: VC0003120
Molecular Formula: C10H11NO4
Molecular Weight: 209.2 g/mol
CAS No. | 150145-89-4 |
---|---|
Product Name | alpha-Methyl-4-carboxyphenylglycine |
Molecular Formula | C10H11NO4 |
Molecular Weight | 209.2 g/mol |
IUPAC Name | 4-[(1S)-1-amino-1-carboxyethyl]benzoic acid |
Standard InChI | InChI=1S/C10H11NO4/c1-10(11,9(14)15)7-4-2-6(3-5-7)8(12)13/h2-5H,11H2,1H3,(H,12,13)(H,14,15)/t10-/m0/s1 |
Standard InChIKey | DNCAZYRLRMTVSF-UHFFFAOYSA-N |
Isomeric SMILES | C[C@](C1=CC=C(C=C1)C(=O)O)(C(=O)O)N |
SMILES | CC(C1=CC=C(C=C1)C(=O)O)(C(=O)O)N |
Canonical SMILES | CC(C1=CC=C(C=C1)C(=O)O)(C(=O)O)N |
Description | (S)-MCPG is the active isomer of (RS)-MCPG (Cat. No. HY-100371), non-selective group I/group II metabotropic glutamate receptor antagonist.In vivo: (S)-MCPG (20.8 μg) injected intraventricularly (i.c.v.) before testing impaired the performance of rats in the spatial version of the Morris water maze, but 1/10 of this dose did not. Memory retention, evaluated 24 hr post-training, is also affected by the high dose of MCPG. |
Synonyms | 2-methyl-4-carboxyphenylglycine alpha-MCPG alpha-methyl-4-carboxyphenylglycine alpha-methyl-CPGly LY-367385 LY367385 |
PubChem Compound | 446355 |
Last Modified | Nov 11 2021 |
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